Cas no 1597054-13-1 (6-azaspiro[3.5]nonan-7-one)

• Product Name: 6-azaspiro[3.5]nonan-7-one
• CAS No: 1597054-13-1
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5961239
• PubChem ID: 121601408
• Update Time: 2026-03-11

6-azaspiro[3.5]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro[3.5]nonan-7-one
• 1597054-13-1
• BS-43680
• D79371
• AKOS026735817

• Inchi： 1S/C8H13NO/c10-7-2-5-8(6-9-7)3-1-4-8/h1-6H2,(H,9,10)
• InChI Key： YXZCIKNKJHXGCU-UHFFFAOYSA-N
• SMILES： C1C2(CCC(=O)NC2)CC1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 318.2±11.0 °C(Predicted)
• pka: 16.50±0.20(Predicted)

Additional information on 6-azaspiro[3.5]nonan-7-one

Professional Introduction to 6-azaspiro[3.5]nonan-7-one (CAS No. 1597054-13-1)

6-azaspiro[3.5]nonan-7-one, identified by the chemical compound code CAS No. 1597054-13-1, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bicyclic lactam features a nitrogen atom incorporated into a spirocyclic framework, which confers distinct electronic and steric properties that make it a promising scaffold for developing novel bioactive molecules.

The spirocyclic core of 6-azaspiro[3.5]nonan-7-one introduces a rigid, three-dimensional structure that can mimic the binding pockets of biological targets with high specificity. This architectural feature is particularly valuable in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation of functional groups is critical for efficacy. The presence of the azaspiro ring system also enhances metabolic stability, a crucial factor in pharmaceutical development where rapid degradation can compromise therapeutic activity.

In recent years, 6-azaspiro[3.5]nonan-7-one has been extensively studied for its potential applications in treating neurological disorders. Preclinical investigations have demonstrated its ability to interact with neurotransmitter receptors, particularly those involved in modulating pain perception and cognitive function. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on certain ion channels, making them candidates for developing treatments against chronic pain syndromes and neurodegenerative diseases.

The pharmacological profile of 6-azaspiro[3.5]nonan-7-one has also been explored in the context of anti-inflammatory and immunomodulatory therapies. Research indicates that modifications to the azaspiro scaffold can alter its binding affinity to inflammatory cytokine receptors, potentially leading to novel agents that regulate immune responses without systemic side effects. This aligns with the growing demand for targeted immunotherapies in conditions such as autoimmune diseases and cancer.

One of the most compelling aspects of 6-azaspiro[3.5]nonan-7-one is its synthetic accessibility, which allows for rapid exploration of structural analogs through combinatorial chemistry approaches. The spirocyclic framework provides multiple sites for functionalization, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. This flexibility has spurred interest among academic and industrial researchers who are seeking innovative molecular architectures for drug development.

Advances in computational chemistry have further enhanced the utility of 6-azaspiro[3.5]nonan-7-one as a pharmacophore. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding interactions with biological targets, accelerating the discovery process. These computational tools have identified promising derivatives with enhanced potency and reduced toxicity, paving the way for preclinical testing in relevant disease models.

The therapeutic potential of 6-azaspiro[3.5]nonan-7-one extends beyond central nervous system disorders to include metabolic diseases and infectious conditions. Preliminary data suggest that certain analogs may influence metabolic pathways associated with diabetes and obesity by modulating receptor activity in adipose tissue and liver cells. Additionally, structural modifications have been investigated to improve resistance profiles against microbial pathogens, offering a new avenue for combating antibiotic-resistant strains.

As research into 6-azaspiro[3.5]nonan-7-one progresses, collaborations between medicinal chemists, biologists, and clinicians are becoming increasingly vital. These interdisciplinary efforts aim to translate laboratory findings into clinical applications by validating lead compounds through rigorous preclinical studies and patient-derived models. The compound’s unique structural features provide a strong foundation for such collaborative endeavors, fostering innovation across multiple therapeutic domains.

The future of 6-azaspiro[3.5]nonan-7-one in drug discovery looks promising, driven by ongoing advancements in synthetic methodologies and target-based screening technologies. Emerging trends include the use of artificial intelligence (AI) to predict novel derivatives with optimized pharmacokinetic profiles and reduced off-target effects. Such innovations are expected to shorten development timelines and improve success rates in clinical trials.

In conclusion,6-azaspiro[3.5]nonan-7-one (CAS No. 1597054-13-1) represents a significant advancement in medicinal chemistry due to its versatile spirocyclic structure and broad therapeutic applicability. Its potential in addressing neurological disorders, inflammation, metabolism, and infectious diseases underscores its importance as a scaffold for next-generation therapeutics. Continued research efforts will likely uncover further applications for this remarkable compound.